Cas no 1152577-97-3 (1-isobutyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-isobutyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1152577-97-3
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5889674
• PubChem ID: 43145841
• Update Time: 2024-01-16

1-isobutyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-(2-methylpropyl)-3-(3-pyridinyl)-
• 1-isobutyl-3-(pyridin-3-yl)-1H-pyrazole-4-carbaldehyde
• F2198-5068
• AKOS009317790
• 1152577-97-3

• Inchi： 1S/C13H15N3O/c1-10(2)7-16-8-12(9-17)13(15-16)11-4-3-5-14-6-11/h3-6,8-10H,7H2,1-2H3
• InChI Key： GUKYLWKQSPODLM-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(C=O)C(C2=CC=CN=C2)=N1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 401.8±35.0 °C(Predicted)
• pka: 3.10±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines